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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

ammonium thiosulfate for gold leaching.

Troubleshooting Guide
This section addresses common issues encountered during gold leaching experiments with

ammonium thiosulfate.
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Issue Possible Causes Recommended Solutions

Low Gold Extraction

- Sub-optimal ammonium

thiosulfate concentration.-

Insufficient copper (II)

concentration.- Inappropriate

pH of the leaching solution.-

Thiosulfate degradation.-

Passivation of gold surface.[1]

- Optimize the ammonium

thiosulfate concentration,

typically in the range of 0.1 M

to 0.5 M.[1][2][3]- Ensure

adequate copper (II)

concentration, which acts as a

catalyst. A common range is

0.01 M to 0.1 M.[1]- Maintain

the pH of the solution,

generally between 9 and 10.5,

to ensure the stability of the

copper-ammonia complex.-

Control aeration and cupric ion

concentration to minimize

thiosulfate oxidation.- The

presence of ammonia helps to

stabilize the system and

prevent passivation.

High Reagent Consumption

- Excessive thiosulfate

oxidation due to high copper

(II) concentration or aeration.-

Decomposition of thiosulfate

into polythionates.

- Optimize the copper (II)

concentration; excessive

amounts can accelerate

thiosulfate degradation.- The

use of additives like

ammonium dihydrogen

phosphate (ADP) can reduce

thiosulfate consumption.-

Ammonia helps to minimize

the decomposition of

thiosulfate.

Precipitation in Leach Solution - Formation of insoluble copper

compounds.

- Maintain a sufficient excess

of thiosulfate and ammonia

relative to the soluble copper

species.- At high copper ion

concentrations (≥ 0.1 M), the

solution can become unstable,
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leading to the formation of

black copper sulfide

precipitates.

Inconsistent Results
- Fluctuation in key leaching

parameters.

- Carefully control and monitor

parameters such as

ammonium thiosulfate

concentration, ammonia

concentration, copper

concentration, pH,

temperature, and leaching

time.

Frequently Asked Questions (FAQs)
1. What is the optimal concentration range for ammonium thiosulfate in gold leaching?

The optimal concentration of ammonium thiosulfate typically falls within the range of 0.1 M to

0.5 M. For instance, one study achieved over 99% gold extraction using 0.5 M ammonium
thiosulfate with 0.05 M CuSO₄ at 60°C. Another study reported 87% gold extraction with 0.5 M

thiosulfate, 1.0 M ammonia, and 0.1 M Cu²⁺ at pH 12 and 25°C.

2. What is the role of copper and ammonia in the ammonium thiosulfate leaching system?

Copper (II) ions act as a catalyst or oxidant in the gold leaching process. Ammonia serves

multiple purposes: it stabilizes the copper (II) ions by forming the Cu(NH₃)₄²⁺ complex, helps

maintain a stable pH, minimizes the decomposition of thiosulfate, and improves the leaching

kinetics.

3. How does pH affect the efficiency of gold leaching with ammonium thiosulfate?

The pH of the leaching solution is a critical factor. It is generally maintained in the alkaline

range, typically between 9 and 10.5. This pH range ensures the stability of the copper-

ammonia complex, which is essential for the leaching process. Leaching efficiency for both

gold and silver has been shown to increase with an increasing pH value up to 9.5.

4. What are the common causes of thiosulfate degradation and how can it be minimized?
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Thiosulfate degradation can be caused by a combination of factors, including aeration and the

presence of cupric ions in the solution. High concentrations of copper (II) can significantly

increase thiosulfate oxidation. To minimize degradation, it is crucial to optimize the copper

concentration and control aeration. The presence of ammonia also helps to stabilize the

thiosulfate.

5. Can additives be used to improve the leaching process?

Yes, additives can enhance the efficiency and cost-effectiveness of the leaching system. For

example, the addition of ammonium dihydrogen phosphate (ADP) has been shown to increase

gold extraction from 87% to 91% while reducing thiosulfate consumption.

Experimental Protocols
General Gold Leaching Experimental Workflow
This protocol outlines a typical procedure for a laboratory-scale gold leaching experiment using

ammonium thiosulfate.
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Caption: General workflow for a gold leaching experiment.

Detailed Experimental Steps:
Ore Preparation: The gold-bearing ore is first crushed and then ground to a specific particle

size to ensure adequate liberation of the gold particles.

Leaching Solution Preparation: Prepare the leaching solution by dissolving the required

amounts of ammonium thiosulfate, copper sulfate, and ammonia in deionized water to

achieve the desired concentrations. The pH is adjusted using an appropriate reagent, such

as sodium hydroxide.
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Leaching Process: The leaching experiment is conducted in a reaction vessel, often with

mechanical agitation to keep the ore particles suspended. Key parameters such as

temperature, pH, and stirring rate are controlled and monitored throughout the experiment.

The duration of the leaching can range from a few hours to 24 hours or more.

Sampling and Analysis: Aliquots of the leach solution are collected at regular intervals to

monitor the progress of gold dissolution. The concentration of gold in these samples is

typically determined by analytical techniques such as Atomic Absorption Spectrometry (AAS)

or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Solid-Liquid Separation: After the leaching process is complete, the pregnant leach solution

containing the dissolved gold is separated from the solid residue (tailings) by filtration.

Gold Recovery: The gold is then recovered from the pregnant solution using methods such

as cementation, ion exchange, or solvent extraction.

Data Presentation
The following tables summarize quantitative data from various studies on the optimization of

ammonium thiosulfate gold leaching.

Table 1: Effect of Reagent Concentrations on Gold Extraction

Ammoni
um
Thiosulf
ate (M)

Ammoni
a (M)

Copper
(II) (M)

pH
Temp
(°C)

Time (h)
Gold
Extracti
on (%)

Referen
ce

0.5 1.0 0.1 12 25 2 87

0.5 - 0.05 9.5 60 2 >99

0.7 - 0.002 10.5 60 - 53.1

0.2 1.2 0.01 - - - -

0.4 1.0 0.01 9.5 - - 93

0.23 0.67 - - Room 24 -
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Table 2: Influence of Additives on Gold Extraction and Reagent Consumption

Additive Gold Extraction (%)
Thiosulfate
Consumption (M)

Reference

None 87 0.37

ADP 91 0.30

Glycerol ~80 -

Signaling Pathways and Logical Relationships
The following diagram illustrates the key relationships and influencing factors in the

ammonium thiosulfate gold leaching system.
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Caption: Factors influencing gold leaching efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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